Cas no 171369-52-1 (4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI))

171369-52-1 structure
Product name:4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI)
4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI)
- 3-hydroxy-2-(hydroxymethyl)-1-methylpyridin-4-one
- UNII-2FF8DPG57Y
- SCHEMBL6995058
- DB-272015
- 171369-52-1
- 4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl-
- CHEMBL143479
- 2FF8DPG57Y
- Deferiprone metabolite M1a (2-hydroxymethyl metabolite)
- 3-Hydroxy-2-(hydroxymethyl)-1-methyl-4(1H)-pyridinone
-
- Inchi: InChI=1S/C7H9NO3/c1-8-3-2-6(10)7(11)5(8)4-9/h2-3,9,11H,4H2,1H3
- InChI Key: USQKJVRETHWJNS-UHFFFAOYSA-N
- SMILES: CN1C=CC(=O)C(=C1CO)O
Computed Properties
- Exact Mass: 155.05827
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.77
4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI) Related Literature
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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